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Compound of Interest

2-Amino-4'-
Compound Name:
methoxybenzophenone

cat. No.: B2966073

An In-depth Technical Guide to 2-Amino-4'-methoxybenzophenone: Properties, Synthesis,
and Applications

Introduction

2-Amino-4'-methoxybenzophenone is an aromatic ketone that serves as a versatile building
block in organic synthesis. Its unique structure, featuring an aminophenyl group and a
methoxy-substituted phenyl group linked by a carbonyl bridge, makes it a valuable intermediate
in the development of a wide range of functional molecules. This guide provides a
comprehensive overview of its chemical properties, structure, synthesis, and key applications,
with a particular focus on its relevance to researchers, scientists, and professionals in drug
development. The benzophenone scaffold is a prevalent motif in medicinal chemistry, found in
numerous bioactive compounds and marketed drugs, highlighting the importance of
understanding its derivatives like 2-Amino-4'-methoxybenzophenone.[1]

Chemical Structure and Properties

The structural arrangement of 2-Amino-4'-methoxybenzophenone, with its electron-donating
amino and methoxy groups, dictates its chemical reactivity and physical properties. The
presence of these functional groups and the diaryl ketone core allows for a variety of chemical
transformations, making it a key starting material for more complex molecules.

Molecular Information
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The fundamental properties of 2-Amino-4'-methoxybenzophenone are summarized in the

table below.
Property Value Source
Molecular Formula C14H13NO2 [2]
Molecular Weight 227.26 g/mol [2]
CAS Number 36192-61-7 [2]
Appearance Yellow Powder/Solid [3]
Melting Point 91-94°C [3]
Storage Room temperature, dry [2]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Amino-4'-
methoxybenzophenone. While specific spectra for this exact compound are not readily
available in the provided search results, typical spectral characteristics for related
benzophenone structures can be inferred.

e 1H and 3C NMR: Nuclear Magnetic Resonance spectroscopy would confirm the presence of
the aromatic protons on both rings, the methoxy group protons (a singlet around 3.8 ppm),
and the amine protons. The 3C NMR spectrum would show distinct signals for the carbonyl
carbon and the various aromatic carbons.[4][5]

e Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands
corresponding to the N-H stretching of the primary amine, C=0 stretching of the ketone, and
C-0O stretching of the methoxy ether group.

e UV-Visible Spectroscopy: UV-Vis spectra of similar compounds show absorption bands
related to 1t — 11* transitions within the aromatic system.[6]

Synthesis of 2-Amino-4'-methoxybenzophenone
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A common and effective method for the synthesis of substituted benzophenones is the Friedel-
Crafts acylation. This reaction involves the acylation of an aromatic ring with an acyl halide or
anhydride in the presence of a Lewis acid catalyst. For 2-Amino-4'-methoxybenzophenone,
this can be achieved by reacting a protected 2-aminobenzoyl derivative with anisole
(methoxybenzene).

Conceptual Synthesis Workflow

The synthesis can be conceptually broken down into three main stages: protection of the
reactive amino group, the core Friedel-Crafts acylation reaction, and subsequent deprotection
to yield the final product.
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Synthesis Workflow

Start: 2-Aminobenzoic Acid

Protection:

React with Acetic Anhydride

Intermediate 1:
N-acetylanthranilic acid

Acylation:

Friedel-Crafts reaction with Anisole & AICIs

Intermediate 2:
Protected Benzophenone

Deprotection:
Acid or Base Hydrolysis

Final Product:
2-Amino-4'-methoxybenzophenone

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Amino-4'-methoxybenzophenone.
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Detailed Experimental Protocol

This protocol is a representative example based on established chemical principles for
benzophenone synthesis.[7][8]

» Protection of the Amino Group:
o Dissolve 2-aminobenzoic acid (anthranilic acid) in a suitable solvent.
o Add acetic anhydride and a catalytic amount of a base.

o Heat the mixture to form 2-acetamidobenzoic acid. Isolate the product upon cooling and

crystallization.
o Formation of the Acyl Chloride:

o Treat the dried 2-acetamidobenzoic acid with thionyl chloride (SOCI2) or a similar
chlorinating agent to form the corresponding acyl chloride. This step is performed under
anhydrous conditions.

 Friedel-Crafts Acylation:

o In a separate flask, dissolve anisole in an inert solvent (e.g., dichloromethane) and cool in
an ice bath.

o Slowly add a Lewis acid catalyst, such as anhydrous aluminum chloride (AICI5).

o Add the 2-acetamidobenzoyl chloride solution dropwise to the anisole-catalyst mixture with

vigorous stirring.

o After the addition is complete, allow the reaction to proceed until completion (monitored by
TLC).

e Work-up and Deprotection:

o Quench the reaction by carefully pouring the mixture into ice-cold dilute hydrochloric acid.
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o Separate the organic layer, wash with water and brine, and dry over an anhydrous salt
(e.g., MgSO0a).

o Remove the solvent under reduced pressure to obtain the crude protected benzophenone.

o Hydrolyze the acetyl protecting group by heating the crude product in an acidic or basic
aqueous solution to yield 2-Amino-4'-methoxybenzophenone.

o Purification:

o Purify the final product by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to obtain the yellow crystalline solid.[3]

Applications in Research and Drug Development

2-Amino-4'-methoxybenzophenone is a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other specialty chemicals.[2] The benzophenone scaffold
itself is recognized for its broad range of biological activities, making its derivatives prime
candidates for drug discovery programs.[1]

o Pharmaceutical Intermediates: It serves as a precursor for more complex molecules with
potential therapeutic applications. The benzophenone core is present in compounds
investigated for anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[1] For
instance, certain substituted benzophenones have shown potent antileukemic and
antimalarial effects.[1]

o UV Absorbers: Benzophenone derivatives are widely used as UV filters in sunscreens and to
protect materials from light-induced degradation.[2][9] The 2-hydroxy-4-
methoxybenzophenone (Oxybenzone) is a well-known example.[9][10] While the title
compound is an amino-derivative, its core structure is fundamental to this class of UV
absorbers.

o Dyes and Pigments: The chromophoric nature of the diaryl ketone system makes it a useful
component in the manufacture of dyes and pigments.[2]

Relationship Between Core Structure and Applications
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The central benzophenone structure can be chemically modified at various positions to tune its
properties for different applications, from therapeutic agents to material science components.

Structure-Application Relationship

Dyes & Pigments Therapeutic Targets
Anti-inflammatory
s o UV Absorbers

Pharmaceuticals

2-Amino-4'-methoxy-
benzophenone Core

Antimalarials

Anticancer Agents

Click to download full resolution via product page
Caption: Applications derived from the 2-Amino-4'-methoxybenzophenone core structure.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 2-
Amino-4'-methoxybenzophenone.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, chemical-
impermeable gloves, and tightly fitting safety goggles.[11]

e Handling: Use in a well-ventilated area. Avoid the formation of dust and aerosols. Keep away
from heat and sources of ignition.[11][12]

o First Aid Measures:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]
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o Skin Contact: Take off contaminated clothing and wash the affected area with soap and
plenty of water.[11]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[11]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[11]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][12]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, and
acid anhydrides.[3]

Conclusion

2-Amino-4'-methoxybenzophenone is a compound of significant interest due to its
foundational role in the synthesis of a diverse array of chemical entities. Its well-defined
structure and predictable reactivity make it an invaluable tool for chemists. For professionals in
drug development, the benzophenone scaffold represents a privileged structure with proven
biological activity, making this particular derivative a key starting point for the design and
synthesis of novel therapeutic agents. A thorough understanding of its properties, synthesis,
and safe handling is essential for leveraging its full potential in research and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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